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Compound of Interest

Compound Name: Methyl 6-formyinicotinate

Cat. No.: B162074

Technical Guide: Methyl 6-formylnicotinate

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 6-formylnicotinate, a pyridine derivative of significant interest, serves as a key
intermediate in the synthesis of various pharmaceutical compounds. This technical guide
provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and analysis, and insights into its application in drug
development, particularly as a precursor for D-amino acid oxidase (DAAO) inhibitors. The
document includes tabulated quantitative data, spectroscopic information, and a detailed
visualization of a relevant biological signaling pathway to support advanced research and
development activities.

Core Compound Properties

Methyl 6-formylnicotinate, with the CAS number 10165-86-3, is a solid at room temperature.
[1] Its molecular formula is CsH7NOs, corresponding to a molecular weight of 165.15 g/mol .[2]

[3]14]

Quantitative Data Summary
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Property Value Source
CAS Number 10165-86-3 [31[4]1[5]
Molecular Formula CsH7NOs3 [21[31[4]
Molecular Weight 165.15 g/mol [21[31[4]
Melting Point 115-123 °C [5]
Boiling Point 272.9 °C at 760 mmHg

Density 1.249 g/cm3

Water Solubility (Predicted) 7.36 mg/ml [6]

Synthesis and Experimental Protocols

The synthesis of Methyl 6-formylnicotinate is most commonly achieved through the oxidation
of Methyl 6-(hydroxymethyl)nicotinate.

Synthesis of Methyl 6-formylnicotinate

Reaction Scheme:
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Reactants

[ Manganese Dioxide (MnO2) )

Product

[Methyl 6-(hydroxymethyl)nicotinate}—( [Methyl 6-formylnicotinate]

Solvent

[ Dichloromethane (CH2Cl2) )
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DAAO-NMDA Receptor Signaling Pathway in Schizophrenia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6.10165-86-3 | Methyl 6-formylnicotinate | Aldehydes | Ambeed.com [ambeed.com]

 To cite this document: BenchChem. ["Methyl 6-formylnicotinate” CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162074#methyl-6-formylnicotinate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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